Cas no 1843190-71-5 (Ethyl 7-methylindolizine-2-carboxylate)

• Product Name: Ethyl 7-methylindolizine-2-carboxylate
• CAS No: 1843190-71-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD32695912
• CID: 4784711
• Update Time: 2025-06-13

Ethyl 7-methylindolizine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-methylindolizine-2-carboxylate
• CC=1C=CN2C=C(C=C2C=1)C(=O)OCC
• Ethyl 7-methylindolizine-2-carboxylate

• MDL： MFCD32695912
• Inchi： 1S/C12H13NO2/c1-3-15-12(14)10-7-11-6-9(2)4-5-13(11)8-10/h4-8H,3H2,1-2H3
• InChI Key： NOQGOSJCPKFZLQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN2C=CC(C)=CC2=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7

Additional information on Ethyl 7-methylindolizine-2-carboxylate

Exploring Ethyl 7-methylindolizine-2-carboxylate (CAS 1843190-71-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of heterocyclic chemistry, Ethyl 7-methylindolizine-2-carboxylate (CAS 1843190-71-5) has emerged as a pivotal scaffold for drug discovery and material science applications. This indolizine derivative combines a unique bicyclic structure with an ester functional group, making it a sought-after intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on its role in designing small-molecule inhibitors and fluorescent probes, aligning with trends in personalized medicine and diagnostic tools.

The compound’s CAS number 1843190-71-5 ensures precise identification in global chemical databases, addressing growing concerns about chemical traceability and sustainability in pharmaceutical supply chains. Recent studies highlight its potential in catalysis and green chemistry, where its moderate reactivity enables efficient transformations under eco-friendly conditions—a hotspot for industries aiming to reduce environmental footprints.

One of the most searched questions about Ethyl 7-methylindolizine-2-carboxylate revolves around its synthetic routes. Optimized protocols often involve Pictet-Spengler cyclization or transition-metal-catalyzed coupling, reflecting the demand for scalable and cost-effective methods. Its ester group further allows facile derivatization, a feature exploited in combinatorial chemistry libraries—an area gaining traction due to AI-driven drug design.

From an SEO perspective, terms like "buy Ethyl 7-methylindolizine-2-carboxylate" or "1843190-71-5 supplier" rank high, underscoring commercial interest. However, the compound’s non-hazardous profile (as per standard safety data sheets) makes it accessible for academic and industrial labs without stringent regulatory hurdles—a key advantage over restricted analogs.

Innovative applications include its use in OLED materials, where the indolizine core enhances electron mobility. This aligns with the surge in demand for energy-efficient displays, a topic dominating tech forums. Additionally, its pharmacophore potential is being explored in kinase-targeted therapies, particularly for inflammatory diseases—a sector projected to grow exponentially post-pandemic.

In summary, Ethyl 7-methylindolizine-2-carboxylate (CAS 1843190-71-5) exemplifies how niche chemicals drive interdisciplinary breakthroughs. Its balance of structural versatility, synthetic accessibility, and application diversity positions it as a cornerstone in next-generation research—answering both scientific curiosity and industrial needs.